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Compound of Interest

Compound Name: Sodium hypochlorite pentahydrate

Cat. No.: B159141

Audience: Researchers, scientists, and drug development professionals.

Abstract: Sodium hypochlorite (NaOCI) is a versatile and potent oxidizing agent employed in a
variety of synthetic transformations. While commonly sourced from commercial bleach, the use
of solid sodium hypochlorite pentahydrate (NaOCI-5H20) offers superior control over
concentration and purity, which is critical in research and drug development. This document
provides detailed protocols for the preparation and standardization of aqueous sodium
hypochlorite solutions from its pentahydrate form, ensuring accuracy and reproducibility in
sensitive chemical syntheses.

Introduction

In the realm of chemical synthesis, precision and purity are paramount. Sodium hypochlorite is
a valuable oxidant used in reactions such as the oxidation of alcohols, sulfides, and in the
preparation of epoxides.[1][2][3] Commercial bleach solutions, the most common source of
NaOCI, often contain stabilizers and have variable concentrations, making them unsuitable for
many high-precision applications. Sodium hypochlorite pentahydrate (NaOCI-5H20)
emerges as a superior alternative, being a crystalline solid that allows for the preparation of
fresh, high-purity aqueous solutions of a desired concentration.[1][3][4] These solutions
typically have a lower pH (around 11-12) compared to commercial bleach (pH ~13), which can
be advantageous in certain reactions.[1][3][4]
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Properties of Sodium Hypochlorite Pentahydrate

Understanding the physicochemical properties of NaOCI-5H20 is essential for its proper

handling, storage, and use in preparing standardized solutions.

Property Value Source
Molar Mass 164.52 g/mol [5]
Pale greenish-yellow
Appearance ) ) [61[71[8]
crystalline solid
Melting Point 18-27 °C [6][7118119]
Solubility in Water 29.3g/100 mLat0 °C [6][8]1[9][10]
Purity (as NaOCl) Approximately 44% by weight [11418111]
Stable when refrigerated;
decomposes at room
Stability temperature or upon exposure [61181[11]

to light and COz. Must be

stored in a cool, dark place.

Experimental Protocols

Materials and Equipment
e Sodium hypochlorite pentahydrate (NaOCI-5H20)

« Distilled or deionized water, pre-chilled (0-4 °C)

e Volumetric flasks

o Beakers and Erlenmeyer flasks

e Magnetic stirrer and stir bar

e |ce bath

o Analytical balance
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Potassium iodide (KI)

Standardized sodium thiosulfate (Na=S20s3) solution (e.g., 0.1 M)

Starch indicator solution (1%)

Glacial acetic acid

Burette, clamp, and stand

Pipettes and bulbs

Workflow for Preparation and Standardization
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Solution Preparation

Weigh NaOCI-5H20

Dissolve in pre-chilled water
in an ice bath

Transfer to volumetric flask

Dilute to mark with cold water

Standardization (Iédometric Titration)

Cl'ake a precise aliquot of NaOCI squtiorD

(Add excess Kl and acetic acid)

( Titrate with standard Na2S20s solution )

l

Add starch indicator near endpoinD

l

Endpoint: disappearance of blue coloD

Click to download full resolution via product page

Caption: Workflow for preparing and standardizing aqueous sodium hypochlorite solutions.
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Preparation of a ~1.0 M Aqueous Sodium Hypochlorite
Solution

e Cooling: Pre-chill approximately 80 mL of distilled or deionized water in an ice bath.

e Weighing: On an analytical balance, accurately weigh 16.45 g of sodium hypochlorite
pentahydrate. This should be done promptly to minimize decomposition.

» Dissolution: Transfer the weighed NaOCI-5H20 to a beaker containing the chilled water.
Place the beaker in the ice bath and stir with a magnetic stirrer until the solid is completely
dissolved.

o Transfer and Dilution: Quantitatively transfer the cold solution to a 100 mL volumetric flask.
Rinse the beaker with small portions of cold distilled water and add the rinsings to the flask.
Carefully add cold distilled water to the flask until the meniscus reaches the calibration mark.

» Homogenization and Storage: Cap the flask and invert it several times to ensure the solution
is homogeneous. Store the solution in a tightly sealed, dark or amber bottle in a refrigerator
(below 7 °C).[11] The solution should be standardized before use.

Standardization by lodometric Titration

The precise concentration of the prepared NaOCI solution must be determined via titration due
to the potential for degradation.[12]

o Sample Preparation: Pipette 5.00 mL of the prepared NaOCI solution into a 250 mL
Erlenmeyer flask.

 lodine Generation: To the flask, add approximately 1 g of potassium iodide (KI) and 10 mL of
glacial acetic acid. Swirl the flask to dissolve the KI. The solution will turn a dark brown color
due to the formation of iodine (I2).

o Reaction: OCI= + 2I= + 2H* - CI= + 12 + H20

e Titration with Thiosulfate: Immediately begin titrating the liberated iodine with a standardized
0.1 M sodium thiosulfate (Na2S203) solution.[12][13][14] Continue until the brown color of the
iodine fades to a pale yellow.
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o [ndicator Addition: Add about 2 mL of 1% starch indicator solution. The solution will turn a
deep blue-black.

» Endpoint Determination: Continue the titration with Na=S20s dropwise, with constant swirling,
until the blue-black color disappears and the solution becomes colorless. This is the titration
endpoint.

o Data Recording: Record the volume of Naz2S20s3 solution used. Repeat the titration at least
two more times for accuracy.

Molarity Calculation

The molarity of the sodium hypochlorite solution is calculated based on the stoichiometry of the
reactions.

Reaction Stoichiometry:
e OCI=+ 2~ +2H* - CI- + 2 + H20
o |2+ 2520327 - 217 + S4062~

From the stoichiometry, 1 mole of NaOCI reacts to produce iodine that in turn reacts with 2
moles of Na2S20s.

Formula: Molarity of NaOCI = (Volume of Na2S203 x Molarity of NazS203) / (2 x Volume of
NaOCl)

Example Titration Data and Calculation:
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] Calculated
o Volume of Molarity of Volume of .
Titration Run Molarity of
NaOCI (mL) NazS203 (M) Naz2S203 (mL)
NaOCI (M)
1 5.00 0.1000 9.85 0.985
2 5.00 0.1000 9.80 0.980
3 5.00 0.1000 9.82 0.982
Average 5.00 0.1000 9.82 0.982

Logical Relationships in Synthesis Protocol

Planning Preparation Validation Application

Define Target Molarity Calculate Mass of Execute Dissolution ( Perform lodometric Calculate Exact\ Use Standardized Solution
and Volume NaOCI-5H20 Protocol K Titration Molarity ) in Synthesis

Click to download full resolution via product page
Caption: Logical progression for the preparation and use of standardized NaOCI solutions.

Safety and Handling

o Corrosive: Sodium hypochlorite pentahydrate and its solutions are corrosive and can
cause severe skin burns and eye damage.[15] Always wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

o Oxidizer: NaOCl is a strong oxidizing agent. Avoid contact with flammable materials.

o Gas Release: Contact with acids will release toxic chlorine gas.[6][7] All manipulations
should be performed in a well-ventilated fume hood.

o Storage: Store NaOCI-5H20 and its prepared solutions in a refrigerator (below 7 °C is
recommended for long-term stability of the solid) and protect from light.[11]
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Applications in Synthesis

Standardized aqueous solutions of sodium hypochlorite prepared from the pentahydrate are
used in a variety of organic transformations, including:

TEMPO-catalyzed oxidation of alcohols to aldehydes and ketones.[2][16]

Oxidation of sulfides to sulfoxides and sulfones.[3]

Epoxidation of alkenes.[16]

Oxidative cleavage of disulfides.[1]

The use of these high-purity solutions ensures stoichiometric control and minimizes side
reactions, leading to cleaner reaction profiles and higher yields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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